Cas no 2171693-70-0 (4-(2,2-dimethylcyclopentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,2-dimethylcyclopentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171693-70-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6276390
• PubChem ID: 165525447
• Update Time: 2025-05-22

4-(2,2-dimethylcyclopentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylcyclopentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171693-70-0
• 4-[(2,2-dimethylcyclopentyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1494983

• Inchi： 1S/C27H32N2O5/c1-27(2)15-7-12-23(27)29-25(32)22(13-14-24(30)31)28-26(33)34-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-23H,7,12-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： ABYXCYYBMXLBNY-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2,2-dimethylcyclopentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(2,2-Dimethylcyclopentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound 4-(2,2-dimethylcyclopentyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171693-70-0) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in modern chemical research.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild conditions. Recent studies have highlighted its role in improving the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. The integration of this group into the compound's structure enhances its versatility, enabling it to serve as a building block for more complex molecules. Researchers have also explored the use of this compound in the development of bioconjugates, where its stability and reactivity are highly advantageous.

The cyclopentane ring in the molecule contributes to its structural rigidity, which is crucial for maintaining specific conformational properties. This feature has been leveraged in the design of small-molecule inhibitors targeting various enzymes. For instance, recent findings suggest that analogs of this compound may exhibit potent inhibitory activity against kinases involved in cancer progression. The dimethyl substitution on the cyclopentane ring further modulates the molecule's electronic properties, enhancing its binding affinity to target proteins.

From a synthetic perspective, the preparation of 4-(2,2-dimethylcyclopentyl)carbamoyl-4-Fmoc-amino butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly streamlined the synthesis pathway, reducing reaction times and improving yields. This advancement has made the compound more accessible for large-scale applications in drug discovery and material synthesis.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it is being investigated as a potential lead compound for anti-inflammatory and anti-cancer therapies. Its ability to modulate cellular signaling pathways makes it an attractive candidate for drug development. Additionally, researchers have explored its use in creating stimuli-responsive materials, where its structural properties enable dynamic responses to environmental changes such as pH or temperature.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Molecular dynamics simulations have revealed its ability to form stable complexes with target proteins, shedding light on its mechanism of action. These findings have been instrumental in guiding further optimization studies aimed at enhancing its therapeutic potential.

In conclusion, 4-(2,2-dimethylcyclopentyl)carbamoyl-4-Fmoc-amino butanoic acid (CAS No. 2171693-70-0) represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile tool with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in science and technology.